Cas no 2137871-08-8 (8-(trifluoromethyl)azocan-2-one)

• Product Name: 8-(trifluoromethyl)azocan-2-one
• CAS No: 2137871-08-8
• MF: C₈H₁₂F₃NO
• MW: 195.182192802429
• CID: 6253206
• PubChem ID: 165749426
• Update Time: 2025-11-05

8-(trifluoromethyl)azocan-2-one Chemical and Physical Properties

Names and Identifiers

• 8-(trifluoromethyl)azocan-2-one
• EN300-1124125
• 2137871-08-8

• Inchi： 1S/C8H12F3NO/c9-8(10,11)6-4-2-1-3-5-7(13)12-6/h6H,1-5H2,(H,12,13)
• InChI Key： LGQRMHUXNPXGFN-UHFFFAOYSA-N
• SMILES： FC(C1CCCCCC(N1)=O)(F)F

Computed Properties

• Exact Mass: 195.08709849g/mol
• Monoisotopic Mass: 195.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.1Ų

Additional information on 8-(trifluoromethyl)azocan-2-one

Comprehensive Overview of 8-(Trifluoromethyl)azocan-2-one (CAS No. 2137871-08-8): Properties, Applications, and Innovations

The compound 8-(trifluoromethyl)azocan-2-one (CAS No. 2137871-08-8) is a specialized organic molecule gaining attention in pharmaceutical and agrochemical research due to its unique structural features. With a molecular formula that includes a trifluoromethyl group and an azocan-2-one backbone, this compound exhibits remarkable stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential as a building block for drug discovery and material science, aligning with current trends in green chemistry and sustainable synthesis.

One of the key attributes of 8-(trifluoromethyl)azocan-2-one is its fluorine-containing moiety, which enhances lipophilicity and metabolic stability—a critical factor in the development of bioactive compounds. This property has led to its exploration in medicinal chemistry, where fluorine-substituted molecules are increasingly sought after for their improved pharmacokinetic profiles. Recent studies highlight its role in optimizing lead compounds for targets such as enzyme inhibitors and receptor modulators, addressing common search queries like "fluorine in drug design" and "trifluoromethyl applications."

In addition to pharmaceutical applications, CAS No. 2137871-08-8 is being investigated for its utility in advanced materials. Its rigid heterocyclic structure contributes to the development of high-performance polymers and liquid crystals, topics frequently searched in conjunction with "specialty chemicals for electronics." The compound’s thermal stability and compatibility with nanotechnology processes further broaden its industrial relevance, resonating with trends in smart materials and miniaturized devices.

Synthetic methodologies for 8-(trifluoromethyl)azocan-2-one often involve catalytic cyclization and fluorination techniques, reflecting the growing demand for efficient synthetic routes in peer-reviewed literature. Innovations such as flow chemistry and microwave-assisted synthesis have been applied to improve yield and scalability, answering frequent search questions like "how to synthesize trifluoromethyl heterocycles." These advancements align with the broader shift toward process intensification in chemical manufacturing.

From an analytical perspective, 2137871-08-8 is characterized using techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography, ensuring precise quality control. Such rigor is essential given the compound’s potential use in GMP-compliant environments, a topic of high interest in forums discussing "analytical validation for novel intermediates."

Looking ahead, the versatility of 8-(trifluoromethyl)azocan-2-one positions it as a candidate for interdisciplinary research. Whether in targeted therapeutics or functional materials, its development underscores the convergence of molecular design and application-driven innovation. As industries prioritize eco-friendly and high-efficiency solutions, this compound exemplifies how tailored chemistry can meet evolving scientific and industrial demands.